Cas no 4538-50-5 (methyl oxirane-2-carboxylate)

• Product Name: methyl oxirane-2-carboxylate
• CAS No: 4538-50-5
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD17676228
• CID: 332066
• PubChem ID: 145751
• Update Time: 2025-04-19

methyl oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, methyl ester
• methyl oxirane-2-carboxylate
• Glycidic acid methyl ester
• METHYL (R)-OXIRANECARBOXYLATE
• (2R)-methyl 2,3-epoxypropanoate
• (R)-methyl oxirane-2-carboxylate
• (R)-oxirane-2-carboxylic acid methyl ester
• 2-Oxiranecarboxylicacid, methyl ester, (2S)-
• AC1L3RU3
• ACMC-20mnyq
• bitter cucumber
• Cucurbitaceae
• methyl (2R)-2,3-epoxypropanoate
• methyl (2R)-glycidate
• methyl (R)-glycidate
• Methyl 2-oxiranecarboxylate
• Methyl glycidate
• Methyl oxiranecarboxylate
• methyl 2,3-epoxypropionate
• Methyl (2S)-2,3-epoxypropanoate
• AKOS015899973
• Oxirane-2-carboxylic acid, methyl ester
• SY103832
• AS-44350
• MFCD00274191
• SCHEMBL839705
• SY029485
• FT-0645738
• FT-0642904
• A826790
• COC(=O)C1CO1
• DTXSID50963378
• EN300-75814
• Methyl-2,3-epoxypropanoate
• Oxirane, 2-carboxylic acid methyl ester_Gurudeeban & Satyavani
• MFCD00274190
• PB47461
• methyl epoxypropionate
• ( inverted exclamation markA)-Methyl glycidate
• A11057
• Methyl 2-oxiranecarboxylate #
• Methyl(2R)-glycidate; Methyl(2R)-oxirane-2-carboxylate
• 4538-50-5
• MFCD17676228
• AMY42223
• FT-0769561
• BCP18462
• PB39596
• SY029486
• DB-060054
• DB-070643

• MDL： MFCD17676228
• Inchi： 1S/C4H6O3/c1-6-4(5)3-2-7-3/h3H,2H2,1H3
• InChI Key： YKNYRRVISWJDSR-UHFFFAOYSA-N
• SMILES： O1CC1C(=O)OC

Computed Properties

• Exact Mass: 102.03168
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 97.4±15.0 ºC (760 Torr),
• Flash Point: 26.2±15.0 ºC,
• Refractive Index: 1.444
• Solubility: Dissolution (94 g/l) (25 º C),
• PSA: 38.83
• Vapor Pressure: No data available

methyl oxirane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H226 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H226 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)